BE“GHE Foundational & Exploratory

Check Availability & Pricing

7-Methyladenosine perchlorate chemical
structure and function

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Methyladenosine perchlorate

Cat. No.: B15545104

Chemical Structure and Properties

7-Methyladenosine perchlorate (CAS 81319-59-7) is the perchlorate salt of 7-
Methyladenosine. The methylation at the N7 position of the purine ring introduces a positive
charge, which is balanced by the perchlorate (ClO4~) anion. The core molecule, 7-
Methyladenosine, is a riboside consisting of the 7-methyladenine base linked to a ribose sugar.

Chemical Properties Summary:

o Compound Name: 7-Methyladenosine Perchlorate

e Synonym: 6-Amino-7-methyl-9-3-D-ribofuranosyl-7H-purinium Perchlorate
e Molecular Formula: C11H16CINsOs[1]

e Molecular Weight: 381.73 g/mol [1]

o Core Molecule: 7-Methyladenosine

e Core Molecule Formula: C11H17Ns04[2]

e Core Molecule Molecular Weight: 283.28 g/mol [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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